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Introduction
2-O-caffeoyl-L-malate, also known as phaselic acid, is a naturally occurring hydroxycinnamic

acid ester found in various plants, most notably in red clover (Trifolium pratense). This

compound and its biosynthesis are of significant interest to researchers in plant biology, natural

product chemistry, and drug development due to its roles in plant defense and its potential

applications as an antioxidant and a protective agent against protein degradation. This

technical guide provides an in-depth overview of the biosynthesis pathway of 2-O-caffeoyl-L-

malate, including quantitative data, detailed experimental protocols, and pathway visualizations

to support further research and development.

The core of 2-O-caffeoyl-L-malate biosynthesis lies within the broader phenylpropanoid

pathway, a major route for the synthesis of a wide variety of plant secondary metabolites. The

final and key enzymatic step in the formation of 2-O-caffeoyl-L-malate is catalyzed by the

enzyme hydroxycinnamoyl-CoA:malate hydroxycinnamoyl transferase (HMT), also previously

identified as HCT2. This enzyme facilitates the transfer of a caffeoyl group from its activated

coenzyme A (CoA) thioester, caffeoyl-CoA, to the hydroxyl group of L-malate.

Biosynthesis Pathway
The biosynthesis of 2-O-caffeoyl-L-malate is a specialized branch of the phenylpropanoid

pathway. The pathway begins with the amino acid phenylalanine and proceeds through a
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series of enzymatic reactions to produce various hydroxycinnamoyl-CoA esters, including p-

coumaroyl-CoA, caffeoyl-CoA, and feruloyl-CoA. The specific reaction for the synthesis of 2-O-
caffeoyl-L-malate is the esterification of L-malate with caffeoyl-CoA.

The key enzyme, HMT, is a member of the BAHD family of acyl-CoA transferases. In red clover,

this enzyme demonstrates the crucial activity of transferring the caffeoyl moiety from caffeoyl-

CoA to L-malate, leading to the accumulation of phaselic acid.[1][2] In several plants where

HMT (HCT2) was silenced, the levels of phaselic acid were significantly reduced, confirming

the enzyme's critical role in this pathway.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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